Cas no 1454266-19-3 (1-(1,3-benzodioxol-5-yl)-2-(ethylamino)-1-propanone Hydrochloride (1:1))

• Product Name: 1-(1,3-benzodioxol-5-yl)-2-(ethylamino)-1-propanone Hydrochloride (1:1)
• CAS No: 1454266-19-3
• MF: C₁₂H₁₆ClNO₃
• MW: 257.713342666626
• CID: 1315634
• PubChem ID: 76974160
• Update Time: 2025-11-07

1-(1,3-benzodioxol-5-yl)-2-(ethylamino)-1-propanone Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-Benzodioxol-5-yl)-2-(ethylamino)-1-propanone hydrochloride (1:1)
• bk-MDEA (hydrochloride)
• MAB-CHMINAC
• DTXSID901345250
• Ethylone Hydrochloride 1.0 mg/ml in Methanol (as free base)
• 1-(1,3-benzodioxol-5-yl)-2-(ethylamino)propan-1-one;hydrochloride
• 1-(1,3-Benzodioxol-5-yl)-2-(ethylamino)propan-1-one hydrochloride (1:1)
• Ethylone.HCl, 1mg/ml in Methanol (as free base)
• Ethylone.HCl
• Ethylone Hydrochloride; 1-Propanone, 1-(1,3-benzodioxol-5-yl)-2-(ethylamino)-, hydrochloride (1:1); (+/-)-N-Ethyl-3,4-methylenedioxycathinone hydrochloride
• 1-(benzo[d][1,3]dioxol-5-yl)-2-(ethylamino)propan-1-one,monohydrochloride
• 1454266-19-3
• Ethylone Hydrochloride
• 1-(2H-1,3-benzodioxol-5-yl)-2-(ethylamino)propan-1-one hydrochloride
• 1-(1,3-benzodioxol-5-yl)-2-(ethylamino)-1-propanone Hydrochloride (1:1)

• Inchi： 1S/C12H15NO3.ClH/c1-3-13-8(2)12(14)9-4-5-10-11(6-9)16-7-15-10;/h4-6,8,13H,3,7H2,1-2H3;1H
• InChI Key： FQUJUYOEUQPDDR-UHFFFAOYSA-N
• SMILES： Cl.O1COC2=CC=C(C=C12)C(C(C)NCC)=O

Computed Properties

• Exact Mass: 257.0818711g/mol
• Monoisotopic Mass: 257.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on 1-(1,3-benzodioxol-5-yl)-2-(ethylamino)-1-propanone Hydrochloride (1:1)

1-(1,3-Benzodioxol-5-yl)-2-(ethylamino)-1-propanone Hydrochloride (1:1)

The compound 1-(1,3-benzodioxol-5-yl)-2-(ethylamino)-1-propanone hydrochloride (1:1), with CAS No. 1454266-19-3, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The molecule consists of a benzodioxole ring system, an ethylamino group, and a propanone moiety, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of benzodioxole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, researchers have demonstrated that the benzodioxole moiety in this compound can enhance the stability and bioavailability of pharmaceutical agents. This makes it a promising candidate for the development of novel therapeutic agents targeting conditions such as neurodegenerative diseases and inflammatory disorders.

The ethylamino group in the structure plays a crucial role in determining the compound's pharmacokinetic properties. This group not only influences the molecule's solubility but also contributes to its ability to interact with cellular receptors. Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of such groups with high accuracy, further aiding in the optimization of drug candidates.

The propanone moiety is another key feature of this compound. Propanone groups are known for their ability to participate in various chemical reactions, including enamine formation and Michael addition. These reactions are pivotal in organic synthesis and have been extensively utilized in the construction of complex molecular architectures. The presence of this moiety in CAS No. 1454266-19-3 underscores its versatility as a building block in synthetic chemistry.

From an analytical standpoint, the characterization of CAS No. 1454266-19-3 has been carried out using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided critical insights into the compound's stereochemistry and conformational preferences, which are essential for understanding its biological activity.

In terms of synthesis, researchers have developed efficient routes to prepare this compound, often employing multi-component reactions or catalytic methods. These methods not only enhance the yield but also minimize waste, aligning with green chemistry principles. The development of scalable synthesis pathways has been a focal point for industries aiming to commercialize such compounds.

Looking ahead, the potential applications of CAS No. 1454266-19-3 are vast and varied. Its unique combination of structural features makes it a valuable tool in drug discovery programs targeting diverse therapeutic areas. Ongoing research is exploring its role as a lead compound for developing agents that modulate enzyme activity or inhibit pathological pathways associated with chronic diseases.

In conclusion, CAS No. 1454266-19-3, or 1-(1,3-benzodioxol-5-yl)-2-(ethylamino)-1-propanone hydrochloride (1:1), stands as a testament to the ingenuity and precision required in modern chemical research. Its intricate structure and promising biological profile position it as a key player in advancing our understanding of complex molecular systems and their therapeutic potential.